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Compound of Interest

Compound Name: Rhynchophorol.

Cat. No.: B13649007 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Rhynchophorol, including operational and disposal plans, to foster a safe and efficient

research environment. While Rhynchophorol is not classified as a hazardous substance,

adherence to good laboratory practices is crucial to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
When handling Rhynchophorol, the following personal protective equipment is recommended

to ensure a basic level of safety against potential skin and eye irritation.

PPE Category Item Specifications & Use Case

Hand Protection Nitrile Gloves

Provides a barrier against skin

contact. Change gloves

immediately if contaminated.

Eye Protection Safety Glasses
Protects eyes from potential

splashes.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin from accidental spills.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Rhynchophorol, from receipt to disposal, minimizes the risk

of exposure and contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Rhynchophorol in a cool, dry, and well-ventilated area away from direct sunlight.[2]

Keep the container tightly closed when not in use.

2. Preparation and Use:

All handling of Rhynchophorol should be performed in a well-ventilated area.

When weighing or transferring the substance, avoid generating dust or aerosols.

Use clean, dedicated equipment (spatulas, glassware, etc.) to prevent cross-contamination.

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of Rhynchophorol and its containers is essential to maintain a safe laboratory

and environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Rhynchophorus-palmarum-Aggregation-lure-Alpha-Scents.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Rhynchophorus-palmarum-Aggregation-lure-Alpha-Scents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Waste: As a non-hazardous substance, small quantities of Rhynchophorol waste

may be permissible for drain disposal with copious amounts of water, depending on local

regulations.[2][3][4][5] However, it is always best to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.[6] For larger

quantities or if drain disposal is not permitted, collect the waste in a clearly labeled, sealed

container and dispose of it through your institution's chemical waste program.[3][4]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste. After rinsing, the container

can typically be disposed of in the regular laboratory trash.[3][4]

Quantitative Data
The following table summarizes the available physical and chemical data for Rhynchophorol.
It is important to note that comprehensive experimental data for some properties are not readily

available.
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Property Value Source

Chemical Name (E)-6-Methyl-2-hepten-4-ol

Synonyms Rhynchophorol [1]

CAS Number 4798-62-3 [7][8]

Molecular Formula C₈H₁₆O [8][9]

Molecular Weight 128.21 g/mol [8][9]

Physical State Data Not Available

Boiling Point Data Not Available

Melting Point Data Not Available

Vapor Pressure Data Not Available

Density Data Not Available

Solubility Data Not Available

XLogP3 2.1 [9]

Hydrogen Bond Donor Count 1 [9]

Hydrogen Bond Acceptor

Count
1 [9]

Acute Toxicity (Oral)
No data available. Not

classified as hazardous.
[1]

Skin Corrosion/Irritation

No data available. May cause

skin irritation upon prolonged

contact.

Eye Damage/Irritation
No data available. May cause

eye irritation.

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling of Rhynchophorol in

a laboratory setting.

Safe Handling Workflow for Rhynchophorol
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Caption: Workflow for the safe handling of Rhynchophorol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13649007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13649007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

